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Cat. No.: B3026313

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-Dodecyllactobionamide is a non-ionic surfactant belonging to the class of
alkylaldonamides. Characterized by a hydrophilic lactobionamide headgroup derived from
lactose and a hydrophobic dodecyl carbon chain, this amphiphilic molecule exhibits significant
surface activity. Its biocompatibility and biodegradability, stemming from its sugar-based
structure, make it a compound of interest for various applications in drug delivery, materials
science, and biomedical engineering. This guide provides a detailed overview of the synthesis,
physicochemical properties, and potential applications of N-Dodecyllactobionamide, with a
focus on its self-assembly into micelles and its potential role in the formation of hydrogels for
controlled drug release.

Introduction

Sugar-based surfactants, such as N-Dodecyllactobionamide, are gaining increasing attention
as environmentally friendly and biocompatible alternatives to conventional synthetic
surfactants.[1] Their structure, comprising a carbohydrate headgroup and a hydrocarbon tail,
allows for self-assembly in aqueous solutions to form ordered structures like micelles. This
behavior is central to their function in various applications, including solubilization of poorly
soluble drugs, formation of stable emulsions, and as building blocks for advanced drug delivery
systems.[2][3] N-Dodecyllactobionamide, with its lactobionamide headgroup, is particularly
noteworthy for its potential for specific interactions with biological systems.
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Synthesis of N-Dodecyllactobionamide

The synthesis of N-Dodecyllactobionamide typically involves the amidation of lactobionic acid
or its corresponding lactone with dodecylamine. A general synthetic approach is outlined below.

General Synthesis Pathway

The reaction proceeds via the formation of an amide bond between the carboxylic acid group of
lactobionic acid and the primary amine group of dodecylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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